Cas no 205450-98-2 (Benzenemethanaminium,4-acetyl-N,N,N-trimethyl-, bromide (9CI))

• Product Name: Benzenemethanaminium,4-acetyl-N,N,N-trimethyl-, bromide (9CI)
• CAS No: 205450-98-2
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 241499
• PubChem ID: 44119058
• Update Time: 2025-04-19

Benzenemethanaminium,4-acetyl-N,N,N-trimethyl-, bromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,4-acetyl-N,N,N-trimethyl-, bromide (9CI)
• (4-acetylphenyl)methyl-trimethylazanium,bromide
• (4-acetylphenyl)-N,N,N-trimethylmethanaminium bromide
• [(4-acetylphenyl)methyl]trimethylazanium bromide
• N-(4-ACETYLBENZYL)-N,N,N-TRIMETHYL AMMONIUM BROMIDE
• MFCD01571015
• 205450-98-2
• (4-acetylphenyl)methyl-trimethylazanium;bromide
• Benzenemethanaminium, 4-acetyl-N,N,N-trimethyl-, bromide (9CI)
• DTXSID50657028

• Inchi： 1S/C12H18NO.BrH/c1-10(14)12-7-5-11(6-8-12)9-13(2,3)4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
• InChI Key： IHVODKCBPBBZSU-UHFFFAOYSA-M
• SMILES： [Br-].O=C(C)C1C=CC(=CC=1)C[N+](C)(C)C

Computed Properties

• Exact Mass: 271.05700
• Monoisotopic Mass: 271.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: -0.90060